(S)-2-Amino-2-(3-fluorophenyl)ethanol
Overview
Description
“(S)-2-Amino-2-(3-fluorophenyl)ethanol” is an organic compound and a key intermediate in the synthesis of various pharmaceuticals . It is primarily used as an intermediate in the synthesis of anti-tumor drugs .
Synthesis Analysis
The synthesis of “(S)-2-Amino-2-(3-fluorophenyl)ethanol” involves complex organic reactions . The exact process may vary depending on the specific requirements of the end product.Molecular Structure Analysis
The molecular structure of “(S)-2-Amino-2-(3-fluorophenyl)ethanol” can be determined using various spectroscopic techniques . The compound has a molecular weight of 140.16 g/mol .Chemical Reactions Analysis
The chemical reactions involving “(S)-2-Amino-2-(3-fluorophenyl)ethanol” are complex and can vary depending on the specific conditions and reactants used .Physical And Chemical Properties Analysis
“(S)-2-Amino-2-(3-fluorophenyl)ethanol” is sparingly soluble in water but dissolves readily in common organic solvents such as ethanol and acetone . It has a boiling point of around 261.3°C .Scientific Research Applications
- (S)-DFPE serves as a key intermediate in the preparation of certain pharmaceuticals. For instance, it is used in the synthesis of crizotinib , a drug used to treat non-small cell lung cancer. The compound’s chirality plays a crucial role in these processes .
- (S)-DFPE may find applications in bioorthogonal chemistry. This field focuses on selective reactions that occur within living systems without interfering with native biological processes. The compound’s unique structure could contribute to bioorthogonal labeling and imaging .
Chiral Synthesis and Pharmaceuticals
Bioorthogonal Chemistry
Safety and Hazards
Future Directions
The future directions for “(S)-2-Amino-2-(3-fluorophenyl)ethanol” could involve its use in the synthesis of new pharmaceuticals. There is ongoing research into the potential applications of this compound .
Relevant Papers There are several relevant papers on “(S)-2-Amino-2-(3-fluorophenyl)ethanol”. These papers discuss various aspects of the compound, including its synthesis, properties, and applications .
properties
IUPAC Name |
(2S)-2-amino-2-(3-fluorophenyl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO/c9-7-3-1-2-6(4-7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPXAEESIPIUPTJ-MRVPVSSYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(CO)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)F)[C@@H](CO)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301294162 |
Source
|
| Record name | (βS)-β-Amino-3-fluorobenzeneethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301294162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-Amino-2-(3-fluorophenyl)ethanol | |
CAS RN |
325152-98-5 |
Source
|
| Record name | (βS)-β-Amino-3-fluorobenzeneethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=325152-98-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (βS)-β-Amino-3-fluorobenzeneethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301294162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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